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Compound of Interest

Compound Name: Emtricitabine-13C,15N2

Cat. No.: B562600 Get Quote

For researchers, scientists, and drug development professionals requiring isotopically labeled

Emtricitabine for use as an internal standard in quantitative analysis, several commercial

suppliers offer Emtricitabine-13C,15N2. This guide provides a summary of available suppliers,

their product specifications, and a detailed experimental protocol for a common application.

Commercial Suppliers
A number of chemical suppliers provide Emtricitabine-13C,15N2 for research purposes. The

following table summarizes the key information for some of these suppliers. Please note that

availability and specific product details may vary and should be confirmed on the respective

supplier's website.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Additional
Information

LGC

Standards[1]

Emtricitabine-

13C,15N2

1217820-69-

3

C7(13C)H10

FN(15N)2O3

S

250.23

Certificate of

Analysis

available.

Pack sizes

include 0.5

mg and 5 mg.

[1]

MedchemExp

ress[2]

Emtricitabine-

13C,15N2

1217820-69-

3
Not Specified Not Specified

Available in

500 µg pack

size. A data

sheet and

handling

instructions

are available.

[2]

Santa Cruz

Biotechnolog

y[3]

Emtricitabine-

13C,15N2

1217820-69-

3

C7(13C)H10

FN(15N)2O3

S

250.23

Certificate of

Analysis

available for

lot-specific

data.[3]

Pharmaffiliate

s

Emtricitabine

Carboxylic

Acid-

13C,15N2

Not Specified
C7(13C)H8F

N(15N)2O4S
264.21

This is an

impurity of

Emtricitabine.

[4][5]

Cortex

Biochem[6]

Emtricitabine-

13C,15N2
Not Specified Not Specified Not Specified

Product is

listed but may

not be

available for

sale.[6]

Erfa Sa[7] Emtricitabine-

13C,15N2

Not Specified Not Specified Not Specified Product is

listed but may

not be
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available for

sale.[7]

Elex Biotech

LLC[8]

Emtricitabine-

13C,15N2
Not Specified Not Specified Not Specified

Product is

listed but may

not be

available for

sale.[8]

Physicochemical Properties
Property Value

Chemical Name

4-amino-5-fluoro-1-[(2R,5S)-2-

(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-

pyrimidinone-13C,15N2[3]

CAS Number 1217820-69-3[1][2][3]

Molecular Formula C7(13C)H10FN(15N)2O3S[3]

Molecular Weight 250.23 g/mol [3]

Appearance Solid

Storage
Recommended storage conditions are typically

provided in the Certificate of Analysis.[2]

Experimental Protocol: Quantification of
Emtricitabine in Plasma using LC/MS/MS
The following is a detailed methodology for the simultaneous assay of Tenofovir (TFV) and

Emtricitabine (FTC) in plasma using Liquid Chromatography-Tandem Mass Spectrometry

(LC/MS/MS) with isotopically labeled internal standards. This protocol is based on the method

described by Delahunty T, et al. (2009).[3]

Materials and Reagents
Analytes: Tenofovir (TFV) and Emtricitabine (FTC)
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Internal Standards: 13C-labeled TFV (Iso-TFV) and Emtricitabine-13C,15N2 (Iso-FTC)

Reagents: Trifluoroacetic acid, Acetonitrile (3%), Acetic acid (1%, aqueous)

Patient Samples: EDTA plasma

Sample Preparation
Add a known amount of the internal standards (Iso-TFV and Iso-FTC) to the patient's EDTA

plasma sample.

Add trifluoroacetic acid to the plasma sample to precipitate proteins.

Centrifuge the sample at high speed to pellet the precipitated proteins.

Collect the resulting supernatant (deproteinated extract).

LC/MS/MS Analysis
Liquid Chromatography (LC):

Column: Synergi Polar-RP, 2.0 mm x 150 mm, reversed-phase analytical column.[3]

Mobile Phase: 3% acetonitrile/1% acetic acid (aqueous).[3]

Flow Rate: 200 µL/min.[3]

Injection: Directly inject the deproteinated extract into the mobile phase stream.[3]

Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization (ESI) in positive mode.[3]

Detection: Tandem mass spectrometry.

Precursor/Product Transitions (m/z):

FTC: 248/130[3]
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Iso-FTC (Emtricitabine-13C,15N2): 251/133[3]

TFV: 288/176[3]

Iso-TFV: 293/181[3]

Data Analysis
Plot the abundance ratios of the analyte to the internal standard against the specified

concentrations.

The linearity of the concentration curves for both analytes is expected to be in the range of

10 ng/mL to 1500 ng/mL for a 250 µL plasma extraction.[3]

The lower limit of quantification (LLOQ) for both analytes is 10 ng/mL.[3]

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b562600?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19493710/
https://pubmed.ncbi.nlm.nih.gov/19493710/
https://pubmed.ncbi.nlm.nih.gov/19493710/
https://pubmed.ncbi.nlm.nih.gov/19493710/
https://pubmed.ncbi.nlm.nih.gov/19493710/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Emtricitabine Quantification

Sample Preparation

LC/MS/MS Analysis

Data Analysis

Patient EDTA Plasma

Add Emtricitabine-13C,15N2 (Internal Standard)

Add Trifluoroacetic Acid (Deproteination)

High-Speed Centrifugation

Collect Supernatant

Inject Extract into LC System

Chromatographic Separation (Synergi Polar-RP column)

Mass Spectrometry Detection (ESI+)

Quantification (Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Workflow for the quantification of Emtricitabine in plasma.
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Role of Emtricitabine-13C,15N2 in Assay

Emtricitabine (Analyte)

LC/MS/MS Analysis

Emtricitabine-13C,15N2
(Internal Standard)

Analyte / Internal Standard Ratio

Accurate Concentration
of Emtricitabine

Click to download full resolution via product page

Caption: Role of labeled Emtricitabine as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Emtricitabine-13C,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562600#commercial-suppliers-of-emtricitabine-13c-
15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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